Cas no 832740-67-7 (5-(2-Chloro-5-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester)

• Product Name: 5-(2-Chloro-5-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• CAS No: 832740-67-7
• MF: C₁₄H₁₃ClO₄
• MW: 280.703623533249
• CID: 3058316
• PubChem ID: 7017170
• Update Time: 2025-05-25

5-(2-Chloro-5-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• CS-0366835
• STK313163
• Methyl5-((2-chloro-5-methylphenoxy)methyl)furan-2-carboxylate
• 832740-67-7
• AKOS000305776
• METHYL 5-[(2-CHLORO-5-METHYLPHENOXY)METHYL]-2-FUROATE
• methyl 5-[(2-chloro-5-methylphenoxy)methyl]furan-2-carboxylate
• Methyl 5-((2-chloro-5-methylphenoxy)methyl)furan-2-carboxylate

• MDL： MFCD04967350
• Inchi： 1S/C14H13ClO4/c1-9-3-5-11(15)13(7-9)18-8-10-4-6-12(19-10)14(16)17-2/h3-7H,8H2,1-2H3
• InChI Key： UUONQXRMYJUCRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OCC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 280.0502366Da
• Monoisotopic Mass: 280.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.7Ų

Additional information on 5-(2-Chloro-5-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester

Introduction to 5-(2-Chloro-5-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester (CAS No. 832740-67-7) and Its Applications in Modern Chemical Biology

The compound 5-(2-Chloro-5-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester, identified by the CAS number 832740-67-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

At the core of this compound's structure lies a furan moiety, which is a five-membered heterocyclic ring containing one oxygen atom. This feature not only contributes to the compound's overall stability but also enhances its ability to interact with biological targets. The presence of a chloro substituent at the 2-position of the phenyl ring and a methyl group at the 5-position further modulates its electronic properties, making it an attractive scaffold for medicinal chemists.

The carboxylic acid methyl ester functionality at the 2-position of the furan ring introduces both polar and hydrophobic characteristics, enabling favorable solubility and bioavailability. This dual nature is particularly advantageous in drug design, as it allows for precise tuning of pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in enhancing binding affinity to biological receptors, thereby improving therapeutic efficacy.

In the realm of pharmaceutical research, this compound has been extensively studied for its potential role in modulating enzyme activity and receptor interactions. Specifically, its structural motif has been explored as a candidate for inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary in vitro studies have demonstrated promising results, indicating that derivatives of this compound may exhibit significant anti-inflammatory properties.

Moreover, the phenoxymethyl group appended to the phenyl ring introduces a hydrophilic character, which can enhance cell membrane permeability and facilitate intracellular delivery. This feature is particularly relevant in the development of drugs targeting intracellular signaling pathways. The combination of these structural elements makes 5-(2-Chloro-5-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, allowing researchers to rapidly identify potential lead compounds. The structural features of this compound have been successfully modeled against various biological targets using molecular dynamics simulations and quantum mechanical calculations. These studies have provided valuable insights into its binding mode and interaction preferences, guiding rational drug design strategies.

The synthesis of this compound involves multi-step organic reactions, including functional group transformations such as chlorination, esterification, and cyclization. The synthesis route has been optimized to ensure high yield and purity, making it feasible for large-scale production. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

In conclusion, 5-(2-Chloro-5-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester (CAS No. 832740-67-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in chemical biology is expected to grow exponentially.